[4-(difluoromethyl)-6-(4-ethylphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• IUPAC Name: 2-[4-(difluoromethyl)-6-(4-ethylphenyl)-3-methylpyrazolo[3,4-b]pyridin-1-yl]acetic acid
• InChI: InChI=1S/C18H17F2N3O2/c1-3-11-4-6-12(7-5-11)14-8-13(17(19)20)16-10(2)22-23(9-15(24)25)18(16)21-14/h4-8,17H,3,9H2,1-2H3,(H,24,25)
• InChI Key: SFMFCTLBDXFJHR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NC3=C(C(=NN3CC(=O)O)C)C(=C2)C(F)F
• Molecular Formula: C18H17F2N3O2
• DSSTOX Substance ID: DTXSID401126427
• Molecular Weight: 345.3 g/mol
• CAS No.: 937607-15-3

Description

[4-(Difluoromethyl)-6-(4-ethylphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid is a pyrazolo[3,4-b]pyridine derivative with a substituted acetic acid moiety. Its structure features:

• Difluoromethyl at position 4 (electron-withdrawing group).
• 4-Ethylphenyl at position 6 (aromatic substituent enhancing lipophilicity).
• Methyl at position 3 (steric and electronic modulator).

The acetic acid group enables salt formation or conjugation, critical for pharmacokinetic optimization .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of pyrazolo[3,4-b]pyridine derivatives. Key structural analogs and their properties are compared below:

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Mol. Wt.	Substituents (Positions)	Purity	Key Properties
[4-(Difluoromethyl)-6-(4-ethylphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	C₁₈H₁₇F₂N₃O₂	~353.35	4-(CF₂H), 6-(4-ethylphenyl), 3-CH₃	95%*	High lipophilicity (estimated logP ~2.5); moderate solubility (logSw ~-1.5)
2-[4-(Difluoromethyl)-6-(1-ethyl-1H-pyrazol-4-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	C₁₅H₁₅F₂N₅O₂	335.31	4-(CF₂H), 6-(1-ethylpyrazole), 3-CH₃	95%	Lower molecular weight; enhanced hydrogen bonding (5 acceptors, 1 donor)
2-[4-(Difluoromethyl)-6-(4-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	C₁₇H₁₅F₂N₃O₃	347.32	4-(CF₂H), 6-(4-methoxyphenyl), 3-CH₃	95%	Improved solubility due to methoxy group; CAS 937607-18-6
2-[3-Cyclopropyl-4-(difluoromethyl)-6-(4-ethylphenyl)-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	C₁₈H₁₉F₂N₃O₂	375.38	3-cyclopropyl, 4-(CF₂H), 6-(4-ethylphenyl)	95%	Increased steric bulk; higher molecular weight
2-[4-(Trifluoromethyl)-6-(2-methoxyphenyl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid	C₁₇H₁₄F₃N₃O₃	365.31	4-(CF₃), 6-(2-methoxyphenyl), 3-CH₃	97%	Enhanced metabolic stability due to CF₃; CAS 937605-90-8

Key Observations :

Substituent Effects: Electron-Withdrawing Groups (CF₂H, CF₃): Improve metabolic stability and binding affinity to hydrophobic enzyme pockets. The trifluoromethyl analog (365.31 Da) exhibits superior stability compared to difluoromethyl derivatives . Aromatic Substituents: The 4-ethylphenyl group increases lipophilicity (logP ~2.5), while 4-methoxyphenyl enhances water solubility via hydrogen bonding .

Synthetic Pathways: Most analogs are synthesized via multicomponent reactions in ionic liquids (e.g., [bmim][BF₄]) with FeCl₃ catalysis, as described for pyrazolo[3,4-b]pyridin-6-ones . Ethyl cyanoacetate and substituted pyrazole amines are common precursors .

Biological Relevance :

• The acetic acid moiety enables salt formation (e.g., sodium or potassium salts) for improved bioavailability.
• Analogs with trifluoromethyl or cyclopropyl groups are prioritized in drug discovery for their optimized pharmacokinetic profiles .